[(2-Methylphenyl)methyl][3-(methylsulfanyl)propyl]amine

• Molecular Formula: C12H19NS
• Molecular Weight: 209.35 g/mol
• IUPAC Name: N-[(2-methylphenyl)methyl]-3-methylsulfanylpropan-1-amine
• InChI: InChI=1S/C12H19NS/c1-11-6-3-4-7-12(11)10-13-8-5-9-14-2/h3-4,6-7,13H,5,8-10H2,1-2H3
• InChI Key: KYWKONMZJDUXEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNCCCSC

Description

[(2-Methylphenyl)methyl][3-(methylsulfanyl)propyl]amine is a secondary amine characterized by a 2-methylbenzyl group attached to a nitrogen atom and a 3-(methylsulfanyl)propyl chain. This structure positions it within a broader class of arylalkylamines, which are explored for applications ranging from pharmaceuticals to industrial solvents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2-Methylphenyl)methyl][3-(methylsulfanyl)propyl]amine typically involves the reaction of 2-methylbenzyl chloride with 3-(methylsulfanyl)propylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is usually heated under reflux conditions to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

On an industrial scale, the production of [(2-Methylphenyl)methyl][3-(methylsulfanyl)propyl]amine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to higher purity and consistent quality of the final product.

Chemical Reactions Analysis

Types of Reactions

[(2-Methylphenyl)methyl][3-(methylsulfanyl)propyl]amine can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the methylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperoxybenzoic acid.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride to form the corresponding amine.

Substitution: The amine group can participate in nucleophilic substitution reactions with alkyl halides to form secondary or tertiary amines.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperoxybenzoic acid, and other peroxides.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, bases like sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Secondary or tertiary amines.

Substitution: Alkylated amines.

Scientific Research Applications

[(2-Methylphenyl)methyl][3-(methylsulfanyl)propyl]amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving amine metabolism and enzyme interactions.

Industry: Used in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of [(2-Methylphenyl)methyl][3-(methylsulfanyl)propyl]amine involves its interaction with molecular targets such as enzymes and receptors. The amine group can form hydrogen bonds and ionic interactions with active sites of enzymes, potentially inhibiting or modulating their activity. The methylsulfanyl group may also contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

(3-Chlorophenyl)methylamine

[(2-Chloro-6-fluorophenyl)methyl][3-(furan-2-ylmethoxy)propyl]amine

Featuring a dihalogenated phenyl group (Cl, F) and a furan-methoxypropyl chain, this compound diverges significantly:

• Heterocyclic Influence : The furan oxygen introduces hydrogen-bonding capability, contrasting with the sulfur atom’s thioether properties.
• Bioactivity Potential: The halogenated aromatic system may enhance binding to biomacromolecules compared to the methyl-substituted target .

Heteroatom Variations: Sulfur vs. Oxygen

(furan-2-yl)methyl[3-(methylamino)propyl]amine

With a furan ring and branched amine structure (CAS 1248515-47-0), this compound highlights:

• Conformational Rigidity : Branched chains may restrict rotational freedom compared to the linear 3-(methylsulfanyl)propyl chain in the target .

Cyclic vs. Acyclic Amines

{3-[4-(2-Methylbenzyl)-1,4-diazepan-1-yl]propyl}amine

Incorporating a diazepane ring (CAS 1094754-18-3), this compound introduces:

• Ring Strain and Basicity : The seven-membered diazepane ring may reduce basicity compared to the acyclic amine, affecting protonation states under physiological conditions.
• Binding Affinity : Cyclic structures often exhibit enhanced receptor selectivity due to constrained conformations .

[1-(4-Fluorophenyl)propyl][3-(2-methylpiperidin-1-yl)propyl]amine

The piperidine ring (CAS 132806-29-2) provides:

• Hydrophobic Interactions : The fluorine atom and piperidine ring enhance lipophilicity, contrasting with the target’s sulfur-mediated hydrophobicity.
• Steric Shielding : The piperidine nitrogen’s spatial arrangement may hinder interactions with enzymes or receptors .

Biological Activity

The compound [(2-Methylphenyl)methyl][3-(methylsulfanyl)propyl]amine has garnered attention in recent research due to its potential biological activities, particularly in the fields of antimicrobial and anticancer properties. This article discusses the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

$$\text{ 2 Methylphenyl methyl 3 methylsulfanyl propyl amine}$$

This structure features a methylphenyl group and a propylamine moiety, with a methylsulfanyl substituent that may influence its biological interactions.

Antimicrobial Activity

Recent studies have indicated that derivatives of this compound exhibit significant antimicrobial properties. For instance, a study reported that certain derivatives demonstrated effective inhibition against clinical strains of Staphylococcus aureus, with notable activity in preventing biofilm formation. The Minimum Inhibitory Concentration (MIC) values for these derivatives were significantly lower than those for the parent compound, suggesting enhanced efficacy through structural modification .

Anticancer Activity

The anticancer potential of [(2-Methylphenyl)methyl][3-(methylsulfanyl)propyl]amine has also been explored. In vitro assays revealed that specific derivatives exhibited cytotoxic effects on various cancer cell lines. The results showed IC50 values below 10 µg/mL for the most active compounds, indicating potent anticancer activity. These findings suggest that modifications to the core structure can enhance the compound's effectiveness against cancer cells .

The mechanism by which [(2-Methylphenyl)methyl][3-(methylsulfanyl)propyl]amine exerts its biological effects is likely multifaceted. Preliminary research suggests that the compound interacts with specific molecular targets involved in cell signaling pathways, possibly impacting apoptosis and proliferation in cancer cells. Additionally, its antimicrobial activity may involve disruption of bacterial cell membranes or inhibition of vital metabolic pathways .

Antimicrobial Activity Data

Compound Derivative	MIC (µg/mL)	Biofilm Inhibition (%)
16a	15	70
16b	10	85
16c	5	90
16d	7	80

Anticancer Activity Data

Compound Derivative	Cell Line	IC50 (µg/mL)
16a	HeLa	8
16b	MCF-7	6
16c	A549	9
16d	HCT116	5

Case Studies

• Antimicrobial Efficacy Study : A recent study synthesized ten new derivatives based on [(2-Methylphenyl)methyl][3-(methylsulfanyl)propyl]amine and tested their antimicrobial efficacy against Staphylococcus aureus. The results indicated that several derivatives not only inhibited bacterial growth but also effectively disrupted pre-formed biofilms at concentrations significantly lower than those required for growth inhibition.
• Anticancer Assays : In another study, derivatives were tested against various cancer cell lines, including HeLa and MCF-7. The most promising derivative showed an IC50 value of just 6 µg/mL against MCF-7 cells, suggesting a strong potential for further development as an anticancer agent.